![molecular formula C9H17F6N2P B6316520 1-Methyl-3-pentylimidazolium hexafluorophosphate, 99% CAS No. 280779-52-4](/img/structure/B6316520.png)
1-Methyl-3-pentylimidazolium hexafluorophosphate, 99%
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-Methyl-3-pentylimidazolium hexafluorophosphate is a chemical compound with the formula C9H17F6N2P . It has a molecular weight of 298.2089 .
Molecular Structure Analysis
The molecular structure of 1-Methyl-3-pentylimidazolium hexafluorophosphate consists of a pentyl group and a methyl group attached to an imidazolium ring, along with a hexafluorophosphate anion .Physical and Chemical Properties Analysis
1-Methyl-3-pentylimidazolium hexafluorophosphate is a room temperature ionic liquid . The excess molar volumes are negative and continue to become increasingly negative with increasing temperature; whereas the viscosity and surface tension deviation are negative and become less negative with increasing temperature .Scientific Research Applications
Catalysis and Polymerization
Ionic liquids, including 1-methyl-3-pentylimidazolium hexafluorophosphate, have been explored as solvents and catalysts in various chemical reactions and polymerization processes. For instance, they have been used to enhance the rate of living radical polymerization, resulting in polymers with narrow polydispersity indexes. This utilization underscores the ionic liquid's role in improving reaction efficiencies and product purities in polymer science (Carmichael et al., 2000).
Green Chemistry and Solvent Applications
Ionic liquids are considered green solvents due to their low volatility and ability to dissolve a wide range of materials. They serve as efficient catalysts and reaction mediums for stereoselective debromination, eliminating the need for organic solvents and conventional reducing agents, highlighting their potential in making chemical processes more environmentally friendly (Ranu & Jana, 2005).
Physico-Chemical Properties
The effect of temperature on the physico-chemical properties of 1-methyl-3-pentylimidazolium hexafluorophosphate has been systematically studied, revealing insights into its density, viscosity, and surface tension across various temperatures. Such studies are crucial for understanding how these ionic liquids can be manipulated and applied in different scientific and industrial contexts (Wu et al., 2011).
Enzyme Catalysis
Ionic liquids have been explored as novel media for enzyme-catalyzed reactions, offering unique environments that can significantly alter enzyme activity, stability, and selectivity. Research has demonstrated that ionic liquids can enhance the synthesis of certain esters, providing a new avenue for biocatalysis applications (Shan et al., 2010).
Material Science
In material science, ionic liquids are used as plasticizers for polymers, improving the material's physical characteristics and thermal stability. This application showcases the versatility of ionic liquids in modifying material properties for various industrial applications (Scott et al., 2002).
Safety and Hazards
Mechanism of Action
Target of Action
1-Methyl-3-pentylimidazolium hexafluorophosphate is a type of ionic liquid It’s known that ionic liquids can interact with various biological structures such as proteins and cell membranes .
Mode of Action
They can interact with biological structures in various ways, including altering protein conformation, disrupting cell membranes, or interacting with DNA .
Biochemical Pathways
Ionic liquids can affect various biochemical processes, such as enzyme activity, protein synthesis, and cell signaling .
Pharmacokinetics
As an ionic liquid, it’s likely to have unique pharmacokinetic properties compared to traditional drugs .
Result of Action
Ionic liquids can cause various cellular effects, such as altering cell morphology, disrupting cell membranes, and affecting cell viability .
Action Environment
The action of 1-Methyl-3-pentylimidazolium hexafluorophosphate can be influenced by various environmental factors. For example, temperature can affect the physico-chemical properties of ionic liquids . Other factors, such as pH and presence of other ions, might also influence its action .
More research is needed to elucidate their mechanisms of action, pharmacokinetics, and potential uses in biotechnology and medicine .
Properties
IUPAC Name |
1-methyl-3-pentylimidazol-1-ium;hexafluorophosphate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H17N2.F6P/c1-3-4-5-6-11-8-7-10(2)9-11;1-7(2,3,4,5)6/h7-9H,3-6H2,1-2H3;/q+1;-1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FONXQLHVCRQLQO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCN1C=C[N+](=C1)C.F[P-](F)(F)(F)(F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H17F6N2P |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
298.21 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.